Cas no 1309-37-1 (Iron(III) oxide)

• Product Name: Iron(III) oxide
• CAS No: 1309-37-1
• MF: Fe₂O₃
• MW: 159.688202857971
• MDL: MFCD00011008
• CID: 41180
• PubChem ID: 24877672
• Update Time: 2025-11-06

Iron(III) oxide Chemical and Physical Properties

Names and Identifiers

• Iron(III) oxide
• Ferric oxide
• Iron (III) Oxide Anhydrous
• E 172
• Iron (III) oxide - calcined
• Ironoxide anhydrous
• Ironoxideredbrownpowder
• Iron oxide - precipitated
• Ferric oxide,medicinal
• Ferric oxide for ferrite
• Iron (III) oxide, red
• Hematite
• Iron oxide
• IRON OXIDE RED
• C.I.P. R.101
• C.I. PIGMENT RED 101
• Iron oxide nanoparticles in water, 10nm, with amine surface functional group
• Iron oxide nanoparticles in water, 10nm, with carboxylic acid surface functional group
• Iron oxide nanoparticles in water, 10nm, with PEG
• Iron oxide nanoparticles in water, 20nm, with amine surface functional group
• Iron oxide nanoparticles in water, 20nm, with carboxylic acid surface functional group
• Iron oxide nanoparticles in water, 20nm, with PEG
• Iron oxide nanoparticles in water, 30nm, with amine surface functional group
• Iron oxide nanoparticles in water, 30nm, with carboxylic acid surface functional group
• Iron oxide nanoparticles in water, 30nm, with PEG
• Iron oxide nanoparticles, 10nm, organic solvent-dispersible (in chloroform)
• Iron oxide nanoparticles, 20nm, organic solvent-dispersible (in chloroform)
• Iron oxide nanoparticles, 30nm, organic solvent-dispersible (in chloroform)
• Ferric sesquioxide
• Iron oxide in
• Iron oxide(II,III)
• Iron oxide(II,III), magnetic nanoparticles solution
• Iron(III) oxide,-100 mesh,(trace metal basis)
• Pigment red 101
• Diiron Trioxide
• C.I. 77491
• supra
• ochre
• deanox
• raddle
• rubigo
• ferrugo
• ironred
• marsred
• CI 77015
• 11554red
• Iron (III) oxide
• Compound Ferric Green
• Ferric oxide(II,III), magnetic nanoparticles solution
• Ferric(III) oxide
• Iron(III) oxide, 99% trace metals basis
• Iron(III) oxide, 99.9% trace metals basis
• Iron(III) oxide, 98% trace metals basis
• Iron(III) oxide, 99.95% trace metals basis
• Iron(III) oxide, 99.99% trace metals basis
• Iron(lll) oxide
• Ferric oxide (γ-Fe2O3)

• MDL： MFCD00011008
• Inchi： 1S/2Fe.3O
• InChI Key： JEIPFZHSYJVQDO-UHFFFAOYSA-N
• SMILES： O([Fe]=O)[Fe]=O

Computed Properties

• Exact Mass: 159.85500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 4

Experimental Properties

• Color/Form: Dark red powder or lumps, odourless. Oxygen is released when burning.
• Density: 1.17 g/mL±0.1 g/mL at 25 °C
• Melting Point: 1538 ºC
• Boiling Point: No data available
• Flash Point: >230 °F
• PH: 3.7±0.3
• Solubility: It is soluble In Warm Hydrochloric Acid, Slightly Soluble in Sulfuric Acid.
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable.
• PSA: 43.37000
• LogP: -0.31100
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water, gradually dissolved by heating in concentrated acid
• Merck: 14,4028
• Color/Form: 15 wt. % in ethanol

Iron(III) oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1376
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：NO7400000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Sealed storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Iron(III) oxide

Iron(III) oxide: A Comprehensive Overview of CAS No. 1309-37-1

The compound Iron(III) oxide, with the chemical formula Fe₂O₃, is a well-known inorganic substance widely recognized for its significant role in both industrial and scientific applications. This introduction delves into the properties, synthesis, applications, and recent advancements in research involving this compound, particularly in the context of its CAS number, 1309-37-1.

Iron(III) oxide is one of the principal oxides of iron and is commonly referred to as rust when it occurs as a result of iron exposure to oxygen and moisture. However, in its pure form, it appears as a red or reddish-brown powder. This compound is highly stable and insoluble in water, making it a preferred choice for various industrial processes. Its stability under extreme conditions has led to its extensive use in catalysis, pigments, and even as a component in magnetic materials.

The synthesis of Iron(III) oxide can be achieved through several methods, including the oxidation of iron or its alloys. One of the most common synthetic routes involves the reaction of iron with oxygen at elevated temperatures. This process can be represented by the following chemical equation: 4Fe + 3O₂ → 2Fe₂O₃. The product obtained from this reaction is typically a fine powder with a high surface area, which makes it suitable for various catalytic applications.

In recent years, significant research has focused on the catalytic properties of Iron(III) oxide. Studies have shown that this compound exhibits remarkable efficiency in various catalytic reactions, including the Haber-Bosch process for ammonia synthesis and the water-gas shift reaction. The high surface area and stability of Fe₂O₃ make it an ideal catalyst for these processes. Furthermore, researchers have explored the use of doped or nanostructured forms of Fe₂O₃ to enhance its catalytic activity.

The application of Iron(III) oxide extends beyond catalysis. It is widely used as a pigment in paints, coatings, and plastics due to its vibrant red color and stability. Additionally, Fe₂O₃ is utilized in the production of magnetic storage devices due to its magnetic properties. Recent advancements in nanotechnology have opened new avenues for the use of nano-sized Fe₂O₃ particles in various applications, including drug delivery systems and sensors.

In the field of environmental science, Iron(III) oxide has been extensively studied for its potential in water purification and remediation. The compound's ability to adsorb heavy metals and organic pollutants makes it an effective agent for cleaning contaminated water sources. Research has demonstrated that nanostructured Fe₂O₃ can significantly enhance the adsorption capacity for various pollutants, including arsenic and mercury.

The medical field has also seen significant interest in Fe₂O₃ due to its biocompatibility and potential therapeutic applications. Studies have shown that magnetic nanoparticles derived from Fe₂O₃ can be used for targeted drug delivery systems. These nanoparticles can be functionalized to carry therapeutic agents directly to affected areas, improving treatment efficacy while minimizing side effects.

In conclusion, Iron(III) oxide, with CAS number 1309-37-1, is a versatile compound with a wide range of applications across various industries. Its stability, catalytic properties, and magnetic characteristics make it invaluable in fields such as catalysis, materials science, environmental science, and medicine. As research continues to uncover new uses and refine existing applications, the importance of Fe₂O₃ is likely to grow even further.